1-(1-Adamantylsulfinyl)azepane

• IUPAC Name: 1-(1-adamantylsulfinyl)azepane
• InChI: InChI=1S/C16H27NOS/c18-19(17-5-3-1-2-4-6-17)16-10-13-7-14(11-16)9-15(8-13)12-16/h13-15H,1-12H2
• InChI Key: TYQKDUAHRRBOPB-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)S(=O)C23CC4CC(C2)CC(C4)C3
• Molecular Formula: C16H27NOS
• Molecular Weight: 281.5 g/mol
• CAS No.: 314768-46-2

Description

1-(1-Adamantylsulfinyl)azepane is a useful research compound. Its molecular formula is C16H27NOS and its molecular weight is 281.46. The purity is usually 95%.
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Scientific Research Applications

Novel Photochemical Reactions

Research has explored the photochemical reaction of N-(1-adamantyl)phthalimide, yielding a novel hexacyclic benzazepine derivative. This process involves a domino sequence of excited-state intramolecular gamma-hydrogen-transfer reactions, leading to the formation of a complex structure that represents a new addition to the chemistry of adamantane derivatives (Basarić et al., 2008).

Multifunctional Nanocontainers

A study on robust, multiresponsive, and multifunctional nanovesicles, which are in high demand for carrier systems and applications in microsystem devices and nanotechnology, was conducted. These nanovesicles were prepared by mixed self-assembly of block copolymers end-modified with adamantane and azide groups, demonstrating the versatile use of adamantane in creating advanced materials (Iyisan et al., 2016).

AFM Applications

Adamantanes have been utilized in the synthesis of nanoscale 1,3,5,7-tetrasubstituted adamantanes for atomic force microscopy (AFM) applications. These molecules, with a tripodal base for stable attachment to AFM tips, exemplify the application of adamantane derivatives in nanoscale measurement and imaging technologies (Li et al., 2003).

Molecular Recognition

The molecule 1,3-bis[(pyrid-2-ylamino)carbonyl]adamantane has shown exceptional versatility as an assembler of one-dimensional motifs. This compound demonstrates adamantane's role in molecular recognition, forming complexes with various substances through adaptable hydrogen-bonding subunits (Karle et al., 1997).

Ionic Liquids and Gas Transport Properties

Research into azepanium ionic liquids, starting from azepane and exploring its reactions, highlights the synthesis of a new family of room temperature ionic liquids. These studies showcase adamantane derivatives' potential in creating environmentally friendly liquid materials with significant application prospects in electrolytes and other fields (Belhocine et al., 2011). Additionally, adamantane-containing polymers have been studied for their gas transport properties, offering insights into the development of materials with improved gas permeabilities and selectivities, important for various industrial applications (Pixton & Paul, 1995).

Mechanism of Action

Target of Action

This compound is part of a collection of rare and unique chemicals provided for early discovery researchers

Mode of Action

Based on its structural similarity to other adamantane derivatives, it may interact with its targets through a mechanism similar to electrophilic aromatic substitution . In this process, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate. A proton is then removed from this intermediate, yielding a substituted benzene ring .

Biochemical Pathways

It’s known that the synthesis of non-fused n-aryl azepane derivatives, which includes 1-(1-adamantylsulfinyl)azepane, involves pd/la-catalyzed reactions . These reactions proceed smoothly under extremely mild conditions with ample reaction scope and CO2 as the byproduct .

Result of Action

The synthesis of non-fused n-aryl azepane derivatives, including this compound, has been described as a practical and straightforward methodology . These reactions proceed smoothly under extremely mild conditions with ample reaction scope .

Action Environment

It’s known that the synthesis of non-fused n-aryl azepane derivatives, including this compound, proceeds smoothly under extremely mild conditions . This suggests that the compound’s action may be influenced by the reaction environment.